Cas no 6988-81-4 (Petunidin-3-O-glucoside chloride)

• Product Name: Petunidin-3-O-glucoside chloride
• CAS No: 6988-81-4
• MF: C₂₂H₂₃ClO₁₂
• MW: 514.863826990128
• CID: 507121
• PubChem ID: 176449
• Update Time: 2025-09-28

Petunidin-3-O-glucoside chloride Chemical and Physical Properties

Names and Identifiers

• 1-Benzopyrylium,2-(3,4-dihydroxy-5-methoxyphenyl)-3-(b-D-glucopyranosyloxy)-5,7-dihydroxy-, chloride (1:1)
• Petunidin-3-O-glucoside
• 1-Benzopyrylium,2-(3,4-dihydroxy-5-methoxyphenyl)-3-(b-D-glucopyranosyloxy)-5,7-dihydroxy-, ch...
• Petunidin 3-O-β-D-Gl
• Petunidin 3-O-β-D-Glucoside
• petunidin-3-glucoside
• PETUNIDIN-3-GLUCOSIDE CHLORIDE(SH)
• Petunidin 3-D-Glucoside
• PETUNIDIN 3-GLUCOSIDE
• Petunidin 3-O-Beta-D-Glucoside
• PETUNIDIN-3-GLUCOSIDE CHLORIDE HPLC GRADE
• PETUNIDIN-3-GLUCOSIDE CHLORIDE(RG)
• Petunidin 3-O-β-D-glucopyranoside
• Petunidin 3-O-β-D-glucoside chloride
• Petunidin 3-glucoside chloride
• 2-(3,4-Dihydroxy-5-methoxyphenyl)-3-(beta-D-glucopyranosyloxy)-5,7-dihydroxy-1-benzopyrylium chloride
• Petunidin-3-O-glucoside chloride
• HY-N7832
• MFCD01762898
• AKOS030573550
• 1-BENZOPYRYLIUM, 2-(3,4-DIHYDROXY-5-METHOXYPHENYL)-3,5,7-TRIHYDROXY-, CHLORIDE (1:1), MONO-.BETA.-D-GLUCOPYRANOSIDE
• 1-BENZOPYRYLIUM, 2-(3,4-DIHYDROXY-5-METHOXYPHENYL)-3-(.BETA.-D-GLUCOPYRANOSYLOXY)-5,7-DIHYDROXY-, CHLORIDE (1:1)
• AA9G36JBHT
• Petunidin monoglucoside
• Petunidin 3-O-beta-glucopyranoside chloride
• Petunidin-3-glucoside chloride , HPLC Grade
• (2S,3R,4S,5S,6R)-2-[2-(3,4-dihydroxy-5-methoxyphenyl)-5,7-dihydroxychromenylium-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol;chloride
• 1-Benzopyrylium, 5,7-dihydroxy-2-(3,4-dihydroxy-5-methoxyphenyl)-3-(beta-D-glucopyranosyloxy)-, chloride
• CS-0138370
• Petunidin-3-O-glucoside (chloride)
• 6988-81-4
• Glucopyranoside, petunidin, beta-D-
• EX-A4394
• Petunidin 3-O-
• A-glucopyranoside chloride
• Petunidin-3-glucoside chloride
• Petunidin 3-monoglucoside
• Flavylium, 3-(beta-D-glucopyranosyloxy)-3',4',5,7-tetrahydroxy-5'-methoxy-, chloride
• UNII-AA9G36JBHT
• MS-29565
• Petunidin 3-O- beta -D-Glucoside
• 1ST40136
• Petunidin 3-O-beta-D-glucopyranoside
• Petunidin 3-galactoside
• Petunidin 3-O-beta-D-galactopyranoside
• Petunidin 3-O-glucoside
• CHEBI:31985
• petunidin-3-O-beta-D-glucoside
• DTXSID40990158
• petunidin-3-O-beta-D-glucopyranoside
• Q7179425
• 2-(3,4-Dihydroxy-5-methoxyphenyl)-5,7-dihydroxy-1-benzopyran-1-ium-3-yl hexopyranoside
• 2-(3,4-dihydroxy-5-methoxyphenyl)-5,7-dihydroxychromenium-3-yl beta-D-glucopyranoside
• CHEMBL1784264
• 2-(3,4-dihydroxy-5-methoxyphenyl)-5,7-dihydroxy-3-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-1$l^{4}-chromen-1-ylium
• petunidin-3-monoglucoside
• E88956
• 71991-88-3
• (2S,3R,4S,5S,6R)-2-[2-(3,4-dihydroxy-5-methoxyphenyl)-5,7-dihydroxychromenylium-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• GLXC-14730
• DA-56713

• MDL： MFCD01762898
• Inchi： 1S/C22H22O12.ClH/c1-31-14-3-8(2-12(26)17(14)27)21-15(6-10-11(25)4-9(24)5-13(10)32-21)33-22-20(30)19(29)18(28)16(7-23)34-22;/h2-6,16,18-20,22-23,28-30H,7H2,1H3,(H3-,24,25,26,27);1H/t16-,18-,19+,20-,22-;/m1./s1
• InChI Key： HBKZHMZCXXQMOX-YATQZQGFSA-N
• SMILES： [Cl-].O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC2C(=CC(=CC=2[O+]=C1C1C=C(C(=C(C=1)OC)O)O)O)O

Computed Properties

• Exact Mass: 514.08800
• Monoisotopic Mass: 514.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 668
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 191A^2
• XLogP3: -0.408000000000001

Experimental Properties

• Color/Form: Powder
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 202.67000
• LogP: 1.19260
• Vapor Pressure: No data available

Petunidin-3-O-glucoside chloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• RTECS：DK1265000
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides
• Flavonoids

Additional information on Petunidin-3-O-glucoside chloride

Comprehensive Analysis of Petunidin-3-O-glucoside chloride (CAS No. 6988-81-4): Properties, Applications, and Health Benefits

Petunidin-3-O-glucoside chloride (CAS No. 6988-81-4) is a naturally occurring anthocyanin derivative, widely recognized for its vibrant pigmentation and potential health-promoting properties. As a member of the flavonoid family, this compound has garnered significant attention in recent years due to its antioxidant, anti-inflammatory, and nutraceutical applications. Its molecular structure consists of a petunidin aglycone conjugated with a glucose moiety, forming a stable glycoside that enhances its bioavailability and functional efficacy.

The growing consumer interest in natural colorants and functional foods has propelled research into Petunidin-3-O-glucoside chloride. Studies highlight its role in combating oxidative stress, a key factor in aging and chronic diseases. This aligns with the rising demand for plant-based antioxidants and superfoods, as evidenced by trending searches like "natural alternatives to synthetic dyes" and "anthocyanins for heart health." Furthermore, its potential in cosmeceuticals—such as anti-aging skincare formulations—has sparked innovation in the beauty industry.

From a technical perspective, 6988-81-4 exhibits remarkable stability under acidic conditions, making it suitable for food and beverage fortification. Its solubility in polar solvents like water and ethanol facilitates its incorporation into functional drinks, supplements, and pharmaceutical coatings. Researchers are also exploring its synergistic effects with other polyphenols, addressing popular queries such as "how to enhance anthocyanin absorption" and "best sources of dietary flavonoids."

In agriculture, Petunidin-3-O-glucoside chloride contributes to plant defense mechanisms and pigmentation, attracting interest in sustainable crop enhancement. This resonates with eco-conscious consumers searching for "climate-resilient natural pigments" or "bioactive compounds in berries." Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed to characterize its purity and structural integrity, ensuring compliance with regulatory standards for nutraceutical and pharmaceutical-grade ingredients.

Ongoing clinical trials investigate its potential in metabolic syndrome management, leveraging its ability to modulate cellular signaling pathways. This positions Petunidin-3-O-glucoside chloride as a promising candidate for next-generation functional ingredients, answering search trends like "natural compounds for glucose metabolism" and "anthocyanins and gut microbiota." As the scientific community continues to unravel its multifaceted benefits, this compound stands at the intersection of tradition and innovation in health-centric product development.